Cas no 471239-63-1 (4-(thiophen-2-yl)benzene-1,2-diamine)

• Product Name: 4-(thiophen-2-yl)benzene-1,2-diamine
• CAS No: 471239-63-1
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• MDL: MFCD20696938
• CID: 3178970
• PubChem ID: 13007805
• Update Time: 2025-10-29

4-(thiophen-2-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZENEDIAMINE, 4-(2-THIENYL)-
• 4-(thiophen-2-yl)benzene-1,2-diamine
• DA-05644
• SCHEMBL2873589
• PD181666
• AKOS033921192
• EN300-266833
• XWTMGMKBRLLEFX-UHFFFAOYSA-N
• Z1262633780
• 4-thiophen-2-ylbenzene-1,2-diamine
• 471239-63-1
• 1,2-Diamino-4-(2-thienyl)benzene
• 983-871-8
• CHEMBL495702
• E9EDG3RM2C
• G59397
• 4-(2-thienyl)-1,2-Benzenediamine

• MDL： MFCD20696938
• Inchi： 1S/C10H10N2S/c11-8-4-3-7(6-9(8)12)10-2-1-5-13-10/h1-6H,11-12H2
• InChI Key： XWTMGMKBRLLEFX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 190.05646950Da
• Monoisotopic Mass: 190.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(thiophen-2-yl)benzene-1,2-diamine

4-(Thiophen-2-yl)benzene-1,2-diamine: A Comprehensive Overview

The compound 4-(Thiophen-2-yl)benzene-1,2-diamine, also known by its CAS number 471239-63-1, is a fascinating molecule with significant potential in various chemical and material science applications. This compound belongs to the class of aromatic diamines, which are widely used in the synthesis of advanced materials such as polyamides, polyimides, and metal-organic frameworks (MOFs). The presence of a thiophene ring at the para position of the benzene ring introduces unique electronic and structural properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 4-(Thiophen-2-yl)benzene-1,2-diamine in the development of novel materials for energy storage and electronics. For instance, researchers have explored its use as a precursor for synthesizing conductive polymers and graphene derivatives. The thiophene moiety enhances the compound's conjugation length, which is crucial for achieving high electron mobility in such materials. This property makes it a promising candidate for applications in organic electronics, including field-effect transistors (FETs) and light-emitting diodes (LEDs).

In terms of synthesis, 4-(Thiophen-2-yl)benzene-1,2-diamine can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One of the most efficient methods involves the reaction of 4-thiophenylbenzaldehyde with ammonia or its derivatives under specific conditions. The optimization of these reaction conditions has been a focus of recent research to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

The physical and chemical properties of 4-(Thiophen-2-yl)benzene-1,2-diamine are well-documented. It exists as a crystalline solid with a melting point around 200°C. The compound is soluble in common organic solvents such as dichloromethane and DMF but is sparingly soluble in water. Its UV-vis spectrum exhibits strong absorption bands due to the extended conjugation between the benzene ring and the thiophene group. These spectral properties make it useful in sensing applications, where changes in absorption can indicate the presence of specific analytes.

Beyond its material science applications, 4-(Thiophen-2-yl)benzene-1,2-diamine has shown potential in medicinal chemistry. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in drug delivery systems. Recent studies have demonstrated that it can act as a chelating agent for transition metals like copper and zinc, which are essential for various biological processes. This property opens up possibilities for its use in designing targeted drug delivery systems with enhanced bioavailability.

In conclusion, 4-(Thiophen-2-yl)benzene-1,2-diamine is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of electronic properties, ease of synthesis, and compatibility with various chemical reactions makes it an invaluable building block for modern material science and medicinal chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.